Cas no 1186679-79-7 (4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine)

• Product Name: 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine
• CAS No: 1186679-79-7
• MF: C₁₄H₁₁N₃O₂S
• MW: 285.321041345596
• CID: 5206317
• Update Time: 2025-11-01

4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine
• 4-(1,3-benzodioxol-5-yl)-5-thiophen-3-yl-1H-pyrazol-3-amine
• 4-(1,3-Dioxaindan-5-yl)-3-(thiophen-3-yl)-1h-pyrazol-5-amine
• Z385387522
• 1H-Pyrazol-3-amine, 4-(1,3-benzodioxol-5-yl)-5-(3-thienyl)-

• Inchi： 1S/C14H11N3O2S/c15-14-12(13(16-17-14)9-3-4-20-6-9)8-1-2-10-11(5-8)19-7-18-10/h1-6H,7H2,(H3,15,16,17)
• InChI Key： OHNSWNNPYBSLDK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=C(C(N)=NN1)C1=CC=C2C(=C1)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 2.6
• Topological Polar Surface Area: 101

Additional information on 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine

Introduction to 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine (CAS No. 1186679-79-7)

The compound 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine, identified by its CAS number 1186679-79-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrazole core conjugated with a benzodioxole moiety and a thiophene ring, has garnered attention due to its structural complexity and potential biological activities. The strategic arrangement of these aromatic systems not only enhances its pharmacological relevance but also opens new avenues for drug discovery and development.

Recent studies have highlighted the importance of multicomponent reactions in synthesizing complex organic molecules with diverse pharmacological profiles. The synthesis of 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine exemplifies the elegance of such approaches, particularly when employing transition-metal-catalyzed cross-coupling reactions. These methods have revolutionized the construction of biaryl systems, enabling the efficient assembly of intricate scaffolds that mimic natural products and bioactive molecules.

The benzodioxole (or oxetane) ring is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its presence in 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-amine suggests potential interactions with enzymes and receptors involved in neurological disorders, inflammation, and cancer. Furthermore, the thiophene moiety contributes to the molecule's lipophilicity and metabolic stability, which are critical factors in drug design. The pyrazole ring, a common scaffold in pharmaceuticals, further enhances the compound's versatility by serving as a hinge region for binding to biological targets.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the binding affinity and selectivity of novel compounds. The structural features of 4-(2H-1,3-benzodioxol-5-yl)-3-(thiophen-3-yl)-1H-pyrazol-5-am ine make it an attractive candidate for virtual screening against large databases of protein targets. Preliminary docking studies indicate that this compound may exhibit inhibitory activity against enzymes such as kinases and cyclases, which are overexpressed in certain pathological conditions.

The synthesis of this compound also underscores the growing importance of green chemistry principles in pharmaceutical research. Modern synthetic protocols increasingly emphasize atom economy, minimal waste generation, and sustainable reagents. The use of palladium catalysts in cross-coupling reactions exemplifies this trend, as these metals offer high selectivity and efficiency while reducing environmental impact. Additionally, solvent-free or aqueous-based reaction conditions are being explored to further minimize ecological footprints.

From a biological perspective, the potential therapeutic applications of 4-(2H -1 , 3 -benzodioxol - 5 - yl ) - 3 - ( thiophen - 3 - yl ) - 1 H - pyraz ol - 5 - am ine are diverse. The benzodioxole moiety has been associated with antipsychotic and antidepressant effects, while the thiophene ring is known to enhance blood-brain barrier penetration. This combination suggests that the compound may be effective in treating central nervous system disorders without significant side effects. Moreover, its structural similarity to known bioactive molecules allows for structure-based drug design strategies that can optimize potency and selectivity.

Recent advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed structural elucidation of complex organic molecules like 4-(2H -1 , 3 -benzodioxol - 5 - yl ) - 3 - ( thiophen - 3 - yl ) - 1 H - pyraz ol - 5 - am ine. These techniques provide high-resolution data that are essential for confirming the molecular architecture and identifying potential impurities or degradation products. Such analytical rigor ensures that the compound meets stringent quality standards before being subjected to preclinical testing.

The development of novel pharmaceuticals is often hampered by challenges such as poor solubility or bioavailability. However, the inherent properties of 4-(2H -1 , 3 -benzodioxol - 5 - yl ) - 3 -(thiophen - 3-y l)- 1 H-pyraz ol- 5-am ine suggest that it may overcome these issues through appropriate formulation strategies. For instance, prodrug design or co-crystallization with suitable excipients could enhance its solubility and absorption rates. Such innovations are critical for translating promising candidates into viable therapeutics.

In conclusion,4-(2H- 1 , 3 - benzodioxol - 5 - yl)- 3 - (thiophen - 3 - yl)- 1 H - pyraz ol - 5 - am ine (CAS No. 1186679- 79- 7) represents a compelling example of how modern synthetic methodologies can yield structurally intricate compounds with significant pharmacological potential. Its unique combination of aromatic rings, coupled with advanced analytical techniques, positions it as a valuable asset in ongoing efforts to discover new treatments for various diseases.